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Compound of Interest

Compound Name: Crotyl alcohol

Cat. No.: B042815

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling volatile and hazardous chemicals such as Crotyl
alcohol. This guide provides immediate, essential safety protocols, operational procedures,
and disposal plans to minimize risks and ensure compliance.

Chemical Identifier: Crotyl Alcohol
e Synonyms: 2-Buten-1-ol, Crotonyl alcohol
e CAS Number: 6117-91-5[1]

Hazard Summary & Quantitative Data

Crotyl alcohol is a flammable and toxic unsaturated alcohol that requires careful handling.[2]
[3][4] The primary hazards include flammability, acute toxicity through oral, dermal, and
inhalation routes, and irritation to the skin and eyes.[2][4][5]
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
o ) H226: Flammable
Flammable Liquids GHSO02: Flammable Warning o
liquid and vapor[3][4]
o GHSO07: Exclamation ] H302: Harmful if

Acute Toxicity (Oral) Warning

mark swallowed[3][4]
Acute Toxicity GHSO07: Exclamation ] H312: Harmful in

Warning ] ]
(Dermal) mark contact with skin[3][4]
) o GHSO07: Exclamation ] H315: Causes skin

Skin Irritation Warning L

mark irritation[3]

o GHSO07: Exclamation ] H319: Causes serious

Eye Irritation Warning S

mark eye irritation[3]

Exposure Limits and Toxicity Data:

Parameter Value Species Reference
Oral LD50 793 mg/kg Rat [5]
Dermal LD50 1084 mg/kg Rabbit [5]
OSHA PEL Not established N/A [5]
NIOSH REL Not established N/A
ACGIH TLV Not established N/A

Personal Protective Equipment (PPE) Protocol

A systematic approach to selecting and using PPE is critical. The following workflow outlines

the decision-making process for ensuring appropriate protection.
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PPE Selection

Eye Protection:
Chemical Splash Goggles (ANSI Z87.1)

A ™~
Risk Assessment Hand Protection
| Select appropriate gloves based on
Assess Hazards: / breakthrough time and task —1
Identify Task Involving - Flammability H
Crotyl Alcohol - Toxicity (dermal, oral, inhalation) |
~ Skin/Eye Irritation I Body Protection: —

High vapor concentration Flame-resistant lab coat
or aer

w over 100% cotton clothing

Respiratory Protection:
(If ventilation is inadequate)

Verification

- Verify proper fit and
functionality of all PPE

Proceed with Task

NIOSH-approved respirator with
organic vapor cartridges

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Crotyl Alcohol.

Glove Selection Guide

Specific breakthrough time data for Crotyl alcohol is not readily available. Therefore, glove
selection should be based on data for structurally similar chemicals, such as Allyl alcohol, and
general resistance to alcohols. Always test gloves for compatibility before extended use.
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] Breakthrough Time ) ) Recommendation
Glove Material Degradation Rating
(Allyl Alcohol) for Crotyl Alcohol
) Recommended for
Butyl Rubber > 480 minutes Excellent
prolonged contact
] ) Suitable for moderate
Neoprene 140 minutes Fair
contact
o ) Suitable for incidental
Nitrile 60 minutes Good

contact only

Natural Rubber
(Latex)

< 10 minutes Poor Not Recommended

Polyvinyl Chloride
(PVQC)

Not Rated Poor Not Recommended

Data is based on Ansell's 8th Edition Chemical Resistance Guide for Allyl Alcohol and should
be used as an estimate.

Operational and Disposal Plans
Step-by-Step Handling Procedures

e Preparation and Engineering Controls:

o

Conduct a pre-work hazard analysis.

o Ensure a certified chemical fume hood is operational and used for all manipulations of
Crotyl alcohol.

o Verify that an eyewash station and safety shower are accessible within a 10-second travel
distance.

o Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing
equipment) from the immediate work area.[6]

o Ground and bond all containers and receiving equipment to prevent static discharge.[6]
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e Donning PPE:

o Wear a flame-resistant or 100% cotton lab coat over clothing that fully covers the legs.[6]

o Don chemical splash goggles that meet ANSI Z87.1 standards.

o Wear appropriate chemical-resistant gloves (refer to the glove selection guide). For tasks
with a high risk of splash, consider double-gloving.

e Chemical Handling:

[e]

Keep containers of Crotyl alcohol tightly closed when not in use.[6]

o

Use spark-proof tools for opening and closing containers.[5]

[¢]

Dispense the minimum quantity needed for the experiment.

[¢]

Avoid breathing vapors. If any dizziness or nausea occurs, move to fresh air immediately
and seek medical attention.

e Post-Handling:
o Thoroughly wash hands with soap and water after removing gloves.
o Decontaminate the work area.

o Properly doff and dispose of or decontaminate PPE.

Spill Response Protocol

¢ Immediate Actions:

o Alert personnel in the immediate area and evacuate if the spill is large or ventilation is
poor.

o If spilled on skin or clothing, immediately use the safety shower for at least 15 minutes and
remove contaminated clothing.
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o If eye contact occurs, flush with the eyewash station for at least 15 minutes and seek
immediate medical attention.[5]

o Spill Cleanup:
o For small spills (less than 100 mL) within a fume hood:
» Ensure proper PPE is worn, including respiratory protection if necessary.
» Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

» Use spark-proof tools to collect the absorbed material into a designated, labeled
hazardous waste container.

o For large spills, evacuate the area, close the doors, and contact the institutional
emergency response team.

Waste Disposal Plan

Crotyl alcohol and materials contaminated with it are considered hazardous waste.
e Waste Collection:

o Collect all Crotyl alcohol waste in a dedicated, properly labeled, and sealed container.
The container should be compatible with flammable liquids.

o Do not mix with incompatible waste streams (e.g., strong oxidizing agents, acids).[5]
e Waste Storage:

o Store the hazardous waste container in a designated satellite accumulation area that is
cool, dry, and well-ventilated.

o The storage area must be away from ignition sources.
e Disposal:

o Dispose of the hazardous waste through your institution's designated hazardous waste
management program.[4]
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o Never dispose of Crotyl alcohol down the drain or in regular trash.[7]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling Crotyl
Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042815#personal-protective-equipment-for-handling-
crotyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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